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This guide is intended for researchers, scientists, and drug development professionals to
provide strategies for preventing NuvaRing® breakage and ensuring its structural integrity
during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is the material composition of NuvaRing® and how does it relate to breakage?

Al: NuvaRing® is a flexible, non-biodegradable ring made of ethylene vinylacetate (EVA)
copolymers and magnesium stearate.[1][2] Specifically, the core of the ring is composed of an
EVA copolymer with 28% vinyl acetate, which contains the active hormones etonogestrel and
ethinyl estradiol. This core is surrounded by a skin layer made of an EVA copolymer with 9%
vinyl acetate. The point where the ring is joined, the "weld joint," can be a point of mechanical
weakness where breakage has been reported.[1] The vinyl acetate content is a key
determinant of the ring's mechanical properties; a higher content generally leads to increased
elasticity.

Q2: What are the primary causes of NuvaRing® breakage in a laboratory setting?
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A2: In experimental setups, ring breakage is most likely to occur due to mechanical stress that
exceeds the material's limits. Potential causes include:

» Improper Handling: Excessive bending, twisting, or stretching during insertion into or removal
from experimental apparatus.

e Incompatible Materials in Experimental Setup: Sharp edges or abrasive surfaces within the
testing apparatus can create stress points.

o Extreme Temperatures: Exposure to temperatures outside the recommended storage and
testing conditions can alter the polymer's mechanical properties. While EVA has good low-
temperature toughness, its properties can change at elevated temperatures.

o Chemical Incompatibility: While NuvaRing® is designed for the vaginal environment, certain
chemicals, solvents, or lubricants used in in vitro setups could potentially degrade the EVA
polymer over time, although this is less common for acute mechanical failure. The use of
some vaginal products has been associated with ring breakage.[3]

Q3: Does a break in the ring affect the release of hormones?

A3: Based on in vitro studies, a break in the ring is not expected to significantly affect the
contraceptive effectiveness by altering the hormone release profile.[1][4] Studies have shown
that the elution rates of etonogestrel and ethinyl estradiol from broken rings are comparable to
those of intact rings.[4][5]

Q4: Are there standardized methods for testing the mechanical integrity of NuvaRing®?

A4: There are currently no universal standardized methods specifically for vaginal rings.[6]
However, the FDA has suggested that methods described in ISO 8009 for reusable rubber
contraceptive diaphragms can be adapted.[6] Many researchers and manufacturers develop
bespoke tests to assess key mechanical properties such as compression resistance, tensile
strength, and elongation at break to ensure product integrity under conditions simulating use.[6]

[7]
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Issue

Potential Cause

Recommended Prevention
Strategy

Ring fractures during handling

or insertion into apparatus.

Excessive force or sharp

bending.

Handle the ring with care,
avoiding sharp folds or
creases. When inserting into
an apparatus, compress the
ring smoothly and evenly.
Ensure the receiving parts of
the apparatus have smooth,

rounded edges.

Ring breaks at the weld joint

during testing.

High tensile or torsional stress

concentrated at the joint.

Modify the experimental setup
to distribute stress more evenly
across the ring. For tensile
tests, ensure grips are
designed to hold the ring
securely without pinching. For
dynamic or torsional tests,
ensure the movement is
smooth and does not introduce

sudden, high-impact forces.

Ring shows signs of cracking
or crazing after exposure to

experimental medium.

Chemical incompatibility with

the medium.

Review the chemical
composition of all media and
lubricants. If using non-
standard fluids, conduct
preliminary compatibility tests
on a small segment of the ring
material. Stick to aqueous-
based, pH-neutral solutions

where possible.

Ring becomes brittle or overly

soft during testing.

Temperature fluctuations.

Maintain a consistent and
appropriate temperature
throughout the experiment,
typically around 37°C to
simulate physiological

conditions.[8] Avoid exposing
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the ring to temperatures above
its Vicat softening point
(approximately 45-80°C for
EVA).

Quantitative Data on Material Properties

The following table summarizes key mechanical properties of Ethylene Vinyl Acetate (EVA), the
primary material of NuvaRing®. These values are typical for EVA copolymers and can vary
based on the specific grade and vinyl acetate content.

Mechanical .

Value Unit Source
Property
Elastic Modulus

0.015 - 0.080 GPa [3]
(Young's Modulus)
Tensile Strength

_ 3.0-35 MPa [3]

(Ultimate)
Elongation at Break 300 - 800 % [3]
Density 0.93-1.0 g/cm3 [3]

Experimental Protocols
Tensile Strength and Elongation at Break Test

This protocol is adapted from methods used for testing polymer-based intravaginal rings.

Objective: To determine the maximum tensile force the ring can withstand before breaking and
its elasticity.

Apparatus:
o Universal testing machine (e.g., Zwick/Roell Z005) with a suitable load cell (e.g., 50 kN).

e Custom O-ring grips or fixtures designed to hold the ring vertically without causing stress
concentrations.
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Procedure:

e Securely mount the NuvaRing® in a vertical orientation between the grips of the universal
testing machine. The initial distance between the grips should be set so the ring is under
minimal tension.

e Apply a tensile load by moving the grips apart at a constant rate of 1 mm/s.

e Record the force (in Newtons) and displacement (in millimeters) continuously until the ring
fractures.

e The tensile strength is the maximum force recorded before failure.

e The elongation at break is the percentage increase in length from the initial state to the point
of fracture.

Compression and Relaxation Test

This protocol assesses the flexibility and recovery of the ring, which are crucial for its function.

Objective: To measure the force required to compress the ring and its ability to return to its
original shape.

Apparatus:

o Universal testing machine with a compression plate and a suitable load cell (e.g., 2.5 kN).
Procedure:

e Place the NuvaRing® vertically on the lower platen of the testing machine.

o Lower the upper compression plate at a constant rate (e.g., 2 mm/s) to compress the ring by
50% of its outer diameter (from 54 mm to 27 mm).

e Record the force required to achieve 50% compression.

o Immediately after reaching 50% compression, raise the upper plate at the same rate (2
mm/s) back to the starting position.
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» Record the force during this relaxation phase.

o After a set recovery period (e.g., 1 minute), measure the outer diameter of the ring to assess
its recovery.

Repetitive Compression (Fatigue) Test

This protocol, adapted from 1ISO 8009 for diaphragms, evaluates the durability of the ring under
repeated stress.[1]

Objective: To assess the ring's resistance to breakage and deformation after a high number of
compression cycles.

Apparatus:

¢ A cyclic testing machine capable of repeated compression.

Procedure:

o Measure the initial diameter of the ring along the axis of intended compression.

e Subject the ring to 1,000 compression cycles. Each cycle should compress the ring to
between 55% and 85% of its original diameter.

o After 1,000 cycles, allow the ring to rest for a specified period.

e Measure the final diameter along the axis of compression. It should be at least 90% of the
initial value.

 Visually inspect the ring under normal or corrected vision for any signs of deterioration, such
as cracks, fractures, or permanent deformation.

Visualizations
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Caption: Workflow for Tensile Strength and Elongation Testing.
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Caption: Workflow for Compression and Relaxation Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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